Cas no 898775-48-9 (2-Azetidinomethyl-3'-methylbenzophenone)

• Product Name: 2-Azetidinomethyl-3'-methylbenzophenone
• CAS No: 898775-48-9
• MF: C₁₈H₁₉NO
• MW: 265.349564790726
• CID: 1945408
• PubChem ID: 24725292
• Update Time: 2025-06-07

2-Azetidinomethyl-3'-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 2-AZETIDINOMETHYL-3'-METHYLBENZOPHENONE
• [2-(azetidin-1-ylmethyl)phenyl]-(m-tolyl)methanone
• LogP
• [2-(azetidin-1-ylmethyl)phenyl]-(3-methylphenyl)methanone
• 2-AZETIDIN-1-YLMETHYL-3'-METHYLBENZOPHENONE
• SB51556
• AKOS016020632
• (2-(Azetidin-1-ylmethyl)phenyl)(m-tolyl)methanone
• 1-{[2-(3-METHYLBENZOYL)PHENYL]METHYL}AZETIDINE
• DTXSID90643687
• 898775-48-9
• {2-[(Azetidin-1-yl)methyl]phenyl}(3-methylphenyl)methanone
• 2-Azetidinomethyl-3'-methylbenzophenone

• MDL： MFCD03842575
• Inchi： 1S/C18H19NO/c1-14-6-4-8-15(12-14)18(20)17-9-3-2-7-16(17)13-19-10-5-11-19/h2-4,6-9,12H,5,10-11,13H2,1H3
• InChI Key： UWRJZEDROBVEPZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)C1=CC=CC=C1CN1CCC1

Computed Properties

• Exact Mass: 265.14700
• Monoisotopic Mass: 265.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.36960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2-Azetidinomethyl-3'-methylbenzophenone

Introduction to 2-Azetidinomethyl-3'-methylbenzophenone (CAS No. 898775-48-9) and Its Emerging Applications in Chemical Biology

2-Azetidinomethyl-3'-methylbenzophenone, identified by the chemical identifier CAS No. 898775-48-9, represents a novel compound with significant potential in the field of chemical biology and pharmaceutical research. This compound, featuring a benzophenone core substituted with an azetidinylmethyl group and a methyl group at the 3'-position, has garnered attention due to its unique structural properties and promising biological activities. The benzophenone moiety is well-documented for its role in various biochemical processes, including photosensitization, while the azetidinyl ring introduces a cyclic amine structure that can interact with biological targets in distinct ways.

The synthesis and characterization of 2-Azetidinomethyl-3'-methylbenzophenone have been the focus of recent studies aiming to explore its pharmacological relevance. The compound’s molecular architecture suggests potential applications in drug design, particularly as a scaffold for developing novel therapeutic agents. The presence of both hydrophobic and polar functional groups enhances its solubility and bioavailability, making it a candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 2-Azetidinomethyl-3'-methylbenzophenone with various biological targets. Studies using molecular docking simulations have revealed that this compound exhibits favorable binding properties with enzymes and receptors involved in inflammatory pathways. This finding aligns with the growing interest in developing small-molecule inhibitors for chronic inflammatory diseases, where targeted intervention can lead to more effective treatments with fewer side effects.

In addition to its pharmacological potential, 2-Azetidinomethyl-3'-methylbenzophenone has shown promise in the field of photodynamic therapy (PDT). The benzophenone moiety acts as an efficient photosensitizer when exposed to specific wavelengths of light, generating reactive oxygen species that can selectively damage malignant cells. Preliminary experiments have demonstrated that this compound can be activated by visible light, offering a non-invasive approach to cancer treatment. The azetidinyl group may further enhance its photophysical properties by influencing electron distribution and excited-state stability.

The development of 2-Azetidinomethyl-3'-methylbenzophenone as a therapeutic agent is further supported by its stability under various conditions. Unlike some photosensitizers that degrade rapidly in biological environments, this compound maintains its integrity long enough to exert its intended effects. This stability is crucial for clinical applications, ensuring consistent performance across different treatment scenarios. Furthermore, the compound’s low toxicity profile, as indicated by preliminary toxicity assays, makes it an attractive candidate for further development.

Another area where 2-Azetidinomethyl-3'-methylbenzophenone shows promise is in the realm of material science. Its unique chemical structure allows it to be incorporated into polymers and coatings that exhibit enhanced photochemical properties. These materials could find applications in industries requiring UV-resistant or photoactive surfaces, such as electronics or construction. The ability of this compound to absorb and dissipate light energy efficiently makes it valuable for developing advanced functional materials.

The synthesis of 2-Azetidinomethyl-3'-methylbenzophenone involves multi-step organic reactions that require precise control over reaction conditions. Researchers have optimized synthetic pathways to ensure high yields and purity, making large-scale production feasible. Advances in green chemistry have also been leveraged to minimize waste and reduce environmental impact during synthesis. These efforts align with global trends toward sustainable chemical manufacturing practices.

Future research on 2-Azetidinomethyl-3'-methylbenzophenone will likely focus on expanding its therapeutic applications through structural modifications and combinatorial drug design strategies. By incorporating additional functional groups or derivatizing existing ones, scientists aim to enhance its bioactivity and selectivity against specific disease targets. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and eventually into marketable pharmaceutical products.

The growing body of evidence supporting the utility of 2-Azetidinomethyl-3'-methylbenzophenone underscores its significance as a versatile compound in chemical biology. Its unique structural features and promising biological activities make it a valuable asset for researchers exploring new frontiers in drug discovery and material science. As our understanding of its properties continues to evolve, so too will its potential applications across multiple disciplines.